N-[1-(4-cyanopyridin-2-yl)piperidin-3-yl]cyclopropanesulfonamide N-[1-(4-cyanopyridin-2-yl)piperidin-3-yl]cyclopropanesulfonamide
Brand Name: Vulcanchem
CAS No.: 2640886-28-6
VCID: VC11848065
InChI: InChI=1S/C14H18N4O2S/c15-9-11-5-6-16-14(8-11)18-7-1-2-12(10-18)17-21(19,20)13-3-4-13/h5-6,8,12-13,17H,1-4,7,10H2
SMILES: C1CC(CN(C1)C2=NC=CC(=C2)C#N)NS(=O)(=O)C3CC3
Molecular Formula: C14H18N4O2S
Molecular Weight: 306.39 g/mol

N-[1-(4-cyanopyridin-2-yl)piperidin-3-yl]cyclopropanesulfonamide

CAS No.: 2640886-28-6

Cat. No.: VC11848065

Molecular Formula: C14H18N4O2S

Molecular Weight: 306.39 g/mol

* For research use only. Not for human or veterinary use.

N-[1-(4-cyanopyridin-2-yl)piperidin-3-yl]cyclopropanesulfonamide - 2640886-28-6

Specification

CAS No. 2640886-28-6
Molecular Formula C14H18N4O2S
Molecular Weight 306.39 g/mol
IUPAC Name N-[1-(4-cyanopyridin-2-yl)piperidin-3-yl]cyclopropanesulfonamide
Standard InChI InChI=1S/C14H18N4O2S/c15-9-11-5-6-16-14(8-11)18-7-1-2-12(10-18)17-21(19,20)13-3-4-13/h5-6,8,12-13,17H,1-4,7,10H2
Standard InChI Key XCABKWBNSRVGJZ-UHFFFAOYSA-N
SMILES C1CC(CN(C1)C2=NC=CC(=C2)C#N)NS(=O)(=O)C3CC3
Canonical SMILES C1CC(CN(C1)C2=NC=CC(=C2)C#N)NS(=O)(=O)C3CC3

Introduction

N-[1-(4-cyanopyridin-2-yl)piperidin-3-yl]cyclopropanesulfonamide is a complex organic compound that has garnered attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by a piperidine ring, a cyanopyridine moiety, and a cyclopropanesulfonamide group. These structural components suggest potential interactions with biological targets, making it a subject of interest for further research.

Synthesis

The synthesis of N-[1-(4-cyanopyridin-2-yl)piperidin-3-yl]cyclopropanesulfonamide typically involves multiple steps, starting with the preparation of specific precursors and reagents. The process may include reactions such as alkylation and sulfonamide formation. Techniques like chromatography are employed for purification to ensure the final product's quality.

Biological Activity and Mechanisms of Action

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets, which may include:

  • Enzymes: The compound may inhibit or modulate enzyme activity, affecting metabolic pathways.

  • Receptors: It could act as an antagonist or agonist at various receptors, influencing cellular signaling.

  • Proteins: Interaction with proteins involved in disease processes may lead to therapeutic effects.

Research Findings and Applications

While specific research findings on N-[1-(4-cyanopyridin-2-yl)piperidin-3-yl]cyclopropanesulfonamide are not detailed in the search results, compounds with similar structures have shown potential in various therapeutic areas. For instance, related sulfonamides have been explored for their antifungal and antimalarial activities . The unique structural features of this compound suggest it could be investigated for similar applications.

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